Cas no 1805435-31-7 (Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate)

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability and bioavailability, while the methoxy and methyl substituents contribute to steric and electronic modulation. The ethyl ester moiety offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. Its structural features are particularly useful in the development of bioactive compounds, including potential enzyme inhibitors or receptor modulators. The compound's well-defined purity and stability under standard conditions ensure reliable performance in experimental workflows. Suitable for use in medicinal chemistry and crop protection research, it provides a robust building block for targeted molecular design.

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate structure

1805435-31-7 structure

Product Name:Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate

CAS No:1805435-31-7

MF:C₁₁H₁₃F₂NO₃

MW:245.222630262375

CID:4896525

Update Time:2025-05-25

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate
- Inchi： 1S/C11H13F2NO3/c1-4-17-11(15)8-6(2)7(9(12)13)5-14-10(8)16-3/h5,9H,4H2,1-3H3
- InChI Key： LEOAKPWCNXYJFD-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C(C(=O)OCC)=C1C)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 263
XLogP3: 2.4
Topological Polar Surface Area: 48.4

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019109-250mg	Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate	1805435-31-7	95%	250mg	$931.00	2022-04-01
Alichem	A029019109-500mg	Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate	1805435-31-7	95%	500mg	$1,819.80	2022-04-01
Alichem	A029019109-1g	Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate	1805435-31-7	95%	1g	$2,981.85	2022-04-01

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate Related Literature

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3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Additional information on Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate (CAS No. 1805435-31-7)

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate (CAS No. 1805435-31-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with strategic substitutions, makes it a valuable building block for drug discovery and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate for its potential applications in developing kinase inhibitors and antimicrobial agents. The incorporation of difluoromethyl groups is a trending strategy in medicinal chemistry, as it often improves lipophilicity and membrane permeability—key factors addressed in modern drug design.

The synthesis of CAS No. 1805435-31-7 typically involves multi-step reactions, including esterification and selective fluorination. Advanced techniques like palladium-catalyzed cross-coupling are frequently employed to achieve high yields and purity. Analytical methods such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards for intermediates used in GMP (Good Manufacturing Practice) environments.

From an agrochemical perspective, Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate is explored for its role in creating novel pesticides with lower environmental persistence. The difluoromethyl moiety contributes to targeted action against pests while minimizing non-target toxicity—a priority aligned with global trends toward sustainable agriculture. This aligns with frequent search queries like "eco-friendly fluorinated pesticides" and "pyridine-based agrochemicals 2024", reflecting market needs.

Ongoing studies investigate the compound’s reactivity patterns, particularly in SNAr (Nucleophilic Aromatic Substitution) reactions, which are pivotal for further functionalization. Computational chemistry tools, including DFT (Density Functional Theory) calculations, help predict its behavior in complex reaction systems—a topic increasingly searched by chemists optimizing synthetic routes. The ester group in CAS No. 1805435-31-7 also offers flexibility for hydrolysis or transesterification, enabling diverse downstream applications.

Regulatory considerations for Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate emphasize its classification as a non-hazardous intermediate under standard handling conditions. Safety data sheets highlight standard laboratory precautions, with no significant ecological risks reported—a crucial detail for manufacturers addressing REACH compliance and green chemistry principles. These aspects resonate with searches for "safe fluorochemical handling guidelines" and "sustainable synthetic chemistry".

In summary, Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate represents a cutting-edge example of fluorinated heterocyclic chemistry. Its dual utility in life sciences and material innovation positions it as a compound of enduring relevance, driven by interdisciplinary advancements and evolving industrial requirements.